Cas no 42397-31-9 (1-(2-Methyl-1,3-dioxolan-2-yl)pentan-3-one)

• Product Name: 1-(2-Methyl-1,3-dioxolan-2-yl)pentan-3-one
• CAS No: 42397-31-9
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 2827219
• PubChem ID: 13040589
• Update Time: 2025-04-21

1-(2-Methyl-1,3-dioxolan-2-yl)pentan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-[1,3]dioxolan-2-yl)-pentan-3-one
• 1-(2-methyl-1,3-dioxolan-2-yl)-3-pentanone
• 42397-31-9
• DTXSID90516064
• 1-(2-Methyl-1,3-dioxolan-2-yl)pentan-3-one

• Inchi： 1S/C9H16O3/c1-3-8(10)4-5-9(2)11-6-7-12-9/h3-7H2,1-2H3
• InChI Key： SXWUQEQJUMCCLY-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)CCC(CC)=O

Computed Properties

• Exact Mass: 172.109944368Da
• Monoisotopic Mass: 172.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.5Ų